N-(3,4-dimethylphenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H18N2O4S/c1-11-8-9-14(10-12(11)2)19-17(21)13(3)20-18(22)15-6-4-5-7-16(15)25(20,23)24/h4-10,13H,1-3H3,(H,19,21)
• InChI Key: LUXOCJGYSMPSIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)N2C(=O)C3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide is a useful research compound. Its molecular formula is C18H18N2O4S and its molecular weight is 358.41. The purity is usually 95%.
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Scientific Research Applications

Given the absence of direct references, it's essential to explore general avenues through which compounds of similar chemical nature have been applied in scientific research, acknowledging the specificity of your request might not be fully met due to the limitations of available research data.

Potential Applications Based on Similar Compound Structures :

• Antidepressant and Neuroprotective Agents : Compounds with complex amide structures have been explored for their potential in treating neurological conditions, including depression and Alzheimer's disease. For example, research into N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine has suggested its potential as an antidepressant with reduced side effects due to its selective receptor activity (Bailey et al., 1985).

• Antimicrobial and Antifungal Agents : Arylsubstituted halogen(thiocyanato)amides, which share structural similarities with the target compound, have shown antimicrobial and antifungal properties. This suggests that similar compounds could be synthesized and tested for these applications (Baranovskyi et al., 2018).

• Herbicidal Activity : The study of N-(1,1-dimethylpropynyl)-3,5-dichlorobenzamide and its transformation in soil highlights the potential agricultural applications of complex amides, indicating possible research directions for similar compounds in enhancing herbicidal efficacy and environmental compatibility (Yih et al., 1970).

• Antitumor Agents : The synthesis and biological evaluation of novel pyrazole, isoxazole, and benzodiazepine derivatives, including those with aryl sulfonate moieties, for antimicrobial and anti-inflammatory properties, suggest that compounds like the one could be valuable in cancer research and therapy (Kendre et al., 2015).